1-(2-Chloro-6-(difluoromethoxy)phenyl)hydrazine
Description
1-(2-Chloro-6-(difluoromethoxy)phenyl)hydrazine is a substituted phenylhydrazine derivative characterized by a chlorine atom at the ortho-position and a difluoromethoxy group (-OCHF₂) at the para-position relative to the hydrazine moiety. Applications of such compounds span pharmaceutical intermediates, agrochemicals, and materials science, particularly in the synthesis of heterocycles like pyrazoles and pyridazines .
Properties
Molecular Formula |
C7H7ClF2N2O |
|---|---|
Molecular Weight |
208.59 g/mol |
IUPAC Name |
[2-chloro-6-(difluoromethoxy)phenyl]hydrazine |
InChI |
InChI=1S/C7H7ClF2N2O/c8-4-2-1-3-5(6(4)12-11)13-7(9)10/h1-3,7,12H,11H2 |
InChI Key |
ADDCWNDEZCCTSP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)NN)OC(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Electron Effects : The difluoromethoxy group (-OCHF₂) enhances electrophilicity at the aryl ring, facilitating nucleophilic aromatic substitution, whereas simple halogens (F, Cl) primarily modulate electronic effects without significant steric impact .
- Biological Activity : Ortho-halogenation (e.g., Cl, Br) may reduce radical scavenging efficacy compared to meta- or para-substituted derivatives, as seen in antioxidant studies of hydrazine analogs .
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